Trifluralin
Cat. No. B1683247
CAS RN:
1582-09-8
M. Wt: 335.28 g/mol
InChI Key: ZSDSQXJSNMTJDA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Trifluralin is a commonly used pre-emergence herbicide . It is one of the most widely used herbicides, with about 14 million pounds used in the United States in 2001 . It is generally applied to the soil to provide control of a variety of annual grass and broadleaf weed species .
Synthesis Analysis
The synthesis of Trifluralin involves the creation of a bio-nanocomposite of starch and Ce (IV) sulphatoarsenate for its elimination . Various instrumental techniques including TEM, SEM, FTIR, XRD, and EDX are used for the analysis of the synthesized material .
Molecular Structure Analysis
Trifluralin has a molecular formula of C13H16F3N3O4 . Its average mass is 335.279 Da and its monoisotopic mass is 335.109283 Da .
Chemical Reactions Analysis
Trifluralin undergoes an extremely complex fate in the environment and is transiently transformed into many different products as it degrades . It is ultimately incorporated into soil-bound residues or converted to carbon dioxide .
Physical And Chemical Properties Analysis
Trifluralin appears as bright orange crystalline solid . It has a density of 1.3±0.1 g/cm3, a boiling point of 369.1±42.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.8 mmHg at 25°C .
Scientific Research Applications
1. Herbicide in Agriculture
- Application Summary: Trifluralin is widely used as a herbicide in agriculture. Its main function is to control weeds, as weed competition reduces productivity without significantly impacting crop yield . It’s also used for eliminating plants from roads, railways, and riversides .
- Methods of Application: Trifluralin is applied to the soil and is used to target a metabolic process essential to undesirable organisms, for which they are toxic . The sensitivity of wheat, barley, oat, lucerne, and lentil to trifluralin residues were investigated with three glasshouse experiments .
2. Antiparasitic Treatment
- Application Summary: Trifluralin has been confirmed to be a powerful antiparasitic treatment for Trypanosoma, Toxoplasma, and Plasmodium .
- Results or Outcomes: Studies indicate that low trifluralin concentrations may induce mutagenic effects .
3. Soil Microbial Community Research
- Application Summary: Trifluralin is used in research to study its impact on soil microbial communities and functions .
- Methods of Application: In one study, silty loam from Langfang was treated with three doses of trifluralin (1260 g ha-1, 12600 g ha-1, 126000 g ha-1) and incubated for 90 days .
4. Soil Gas Movement Research
- Application Summary: Trifluralin is used in research to study its movement through the soil as a gas .
- Methods of Application: In one study, dry, alkaline, sandy soil was treated with trifluralin and kept in an oven at four temperatures for 48 hours .
- Results or Outcomes: The study found that there was no significant movement of the trifluralin at temperatures up to 22°C . At 35°C, there was significant gas movement (15%) into the adjacent soil column segment and at 54°C this movement had increased to 35% .
5. Environmental Regulation
- Application Summary: Trifluralin is used in environmental regulation studies due to its high toxicity to aquatic life .
- Results or Outcomes: Trifluralin has been banned in the European Union since 20 March 2008, primarily due to high toxicity to aquatic life .
6. Trade Names
- Application Summary: Trifluralin is sold under various trade names for commercial use .
- Results or Outcomes: Some of the trade names under which Trifluralin is sold include Treflan, Trilin, Trust, Tri-4, Edge, and Snapshot .
7. Soil Gas Movement Research
- Application Summary: Trifluralin is used in research to study its movement through the soil as a gas .
- Methods of Application: In one study, dry, alkaline, sandy soil was treated with trifluralin and kept in an oven at four temperatures for 48 hours .
- Results or Outcomes: The study found that there was no significant movement of the trifluralin at temperatures up to 22°C . At 35°C, there was significant gas movement (15%) into the adjacent soil column segment and at 54°C this movement had increased to 35% .
8. Environmental Regulation
- Application Summary: Trifluralin is used in environmental regulation studies due to its high toxicity to aquatic life .
- Results or Outcomes: Trifluralin has been banned in the European Union since 20 March 2008, primarily due to high toxicity to aquatic life .
9. Trade Names
Safety And Hazards
properties
IUPAC Name |
2,6-dinitro-N,N-dipropyl-4-(trifluoromethyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16F3N3O4/c1-3-5-17(6-4-2)12-10(18(20)21)7-9(13(14,15)16)8-11(12)19(22)23/h7-8H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSDSQXJSNMTJDA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)C1=C(C=C(C=C1[N+](=O)[O-])C(F)(F)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16F3N3O4 |
Source
|
| Record name | TRIFLURALIN | |
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| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4021395 |
Source
|
| Record name | Trifluralin | |
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Molecular Weight |
335.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Trifluralin is a yellow-orange crystalline solid. Denser than water and not soluble in water. Hence sinks in water. Melting point 48.5-49 °C. Used as a selective pre-emergence herbicide., Yellow-orange solid; [Hawley] Odorless; [HSDB], ODOURLESS ORANGE CRYSTALS. |
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| Record name | TRIFLURALIN | |
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Boiling Point |
Decomposes (NTP, 1992), BP: 139-140 °C at 4.2 mm Hg, at 0.5kPa: 139-140 °C |
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| Record name | TRIFLURALIN | |
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Flash Point |
greater than 185 °F (NTP, 1992), Flash Point > 185 °F, 151 °C (closed cup); 153 °C (tech, open cup), 100 °C c.c. |
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| Record name | TRIFLURALIN | |
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Solubility |
less than 0.1 mg/mL at 72.5 °F (NTP, 1992), In acetone, chloroform, acetonitrile, toluene, ethyl acetate >1000, methanol 33-40, hexane 50-67, all in g/L at 25 °C, Solubility at 25 °C: 82 g/100 mL dimethylformamide; 83 g/100 mL dioxane; 44 g/100 mL methyl cellosolve; 88 g/100 mL methyl ethyl ketone, Slightly soluble in water (0.0024 g/100 mL), In water (25 °C), 18.4 mg/L at pH = 5, 0.221 mg/L at pH 7, 0.189 mg/L at pH 9, Solubility in water, mg/l at 20 °C: 0.2 (very poor) |
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| Record name | TRIFLURALIN | |
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Density |
1.294 at 77 °F (USCG, 1999) - Denser than water; will sink, 1.36 at 22 °C, Density (at 22 °C): 1.36 g/cm³ |
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| Record name | TRIFLURALIN | |
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Vapor Pressure |
0.000199 mmHg at 85.1 °F (NTP, 1992), 0.0000458 [mmHg], 4.58X10-5 mm Hg at 25 °C, Vapor pressure, Pa at 25 °C: 0.01 |
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| Record name | TRIFLURALIN | |
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Impurities |
Technical-grade trifluralin may be contaminated with N-nitrosodi-n-propylamine. This compound is present as a result of a side-reaction between nitrosating agents and di-n-propylamine during an amination step in the manufacturing process. |
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| Record name | TRIFLURALIN | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1003 | |
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Product Name |
Trifluralin | |
Color/Form |
Yellow crystals, YELLOW-ORANGE PRISMS, Orange crystalline solid | |
CAS RN |
1582-09-8 |
Source
|
| Record name | TRIFLURALIN | |
| Source | CAMEO Chemicals | |
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| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Melting Point |
115 to 117 °F (NTP, 1992), 42 °C, MP: 48.5-49 °C (technical >95%), 49 °C |
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| Record name | TRIFLURALIN | |
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| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | TRIFLURALIN | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0205 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Synthesis routes and methods
Procedure details
Each of two samples of the treated 1-chloro-2,6-dinitro-4-(trifluoromethyl)benzene was reacted with di-n-propylamine, yielding N,N-di-n-propyl-2,6-dinitro-4-(trifluoromethyl)aniline. Each product was analyzed for N-nitroso-N,N-di-n-propylamine by each of three different analytical laboratories (twice, in the GC-TEA method). The results were as follows.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Retrosynthesis Analysis
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Strategy Settings
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| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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